Cas no 94441-98-2 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
• CAS No: 94441-98-2
• MF: C₂₂H₄Br₁₄O₄
• MW: 1450.92075634003
• CID: 807631
• PubChem ID: 20836337
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
• bis(pentabromobenzyl) tetrabromoterephthalate
• SCHEMBL5704092
• DTXSID501124793
• 1,4-Bis[(2,3,4,5,6-pentabromophenyl)methyl] 2,3,5,6-tetrabromo-1,4-benzenedicarboxylate
• 94441-98-2
• NS00066286

• Inchi： 1S/C22H4Br14O4/c23-7-3(8(24)16(32)19(35)15(7)31)1-39-21(37)5-11(27)13(29)6(14(30)12(5)28)22(38)40-2-4-9(25)17(33)20(36)18(34)10(4)26/h1-2H2
• InChI Key： RIYVASNPCAGQKQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OCC2C(=C(C(=C(C=2Br)Br)Br)Br)Br)C(=C(C=1C(=O)OCC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 1450.853359
• Monoisotopic Mass: 1436.867685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 14.3

Experimental Properties

• Density: 2.852
• Boiling Point: 952.3°Cat760mmHg
• Flash Point: 529.7°C
• Refractive Index: 1.746